Cas no 91804-23-8 (2-Naphthalenecarboxylicacid, 5-cyano-, methyl ester)

• Product Name: 2-Naphthalenecarboxylicacid, 5-cyano-, methyl ester
• CAS No: 91804-23-8
• MF: C₁₃H₉NO₂
• MW: 211.216063261032
• CID: 803667
• PubChem ID: 53436947
• Update Time: 2025-04-19

2-Naphthalenecarboxylicacid, 5-cyano-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylicacid, 5-cyano-, methyl ester
• METHYL 5-CYANO-2-NAPHTHOATE
• methyl 5-cyanonaphthalene-2-carboxylate
• 5-cyanonaphthalene-2-carboxylic acid methyl ester
• 91804-23-8
• DTXSID60700973
• A860224
• AB44561
• METHYL5-CYANO-2-NAPHTHOATE
• 2-Naphthalenecarboxylicacid,5-cyano-,methyl ester

• Inchi： 1S/C13H9NO2/c1-16-13(15)10-5-6-12-9(7-10)3-2-4-11(12)8-14/h2-7H,1H3
• InChI Key： DCWCNMSLTJKVOY-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C2C(C#N)=CC=CC2=C1)=O

Computed Properties

• Exact Mass: 211.06300
• Monoisotopic Mass: 211.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1A^2
• XLogP3: 2.7

Experimental Properties

• PSA: 50.09000
• LogP: 2.49808